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Compound of Interest

Compound Name: Acid Blue 45

Cat. No.: B039380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive review of the applications and efficacy of Acid Blue 45, a

synthetic anthraquinone dye. It offers an objective comparison with alternative dyes and

staining methods, supported by experimental data and detailed protocols to aid in research and

development.

Overview of Acid Blue 45
Acid Blue 45, also known as C.I. 63010, is a water-soluble anionic dye valued for its vibrant

blue color and good stability.[1] Its molecular structure, based on an anthraquinone core,

contributes to its chemical properties and applications across various fields.[2] Key applications

include textile dyeing, biological staining, and industrial uses such as coloring paper and

leather.[1][3]

Textile Dyeing Applications
In the textile industry, Acid Blue 45 is primarily used for dyeing protein fibers like wool and silk,

as well as synthetic polyamides such as nylon.[1] The dyeing process is typically carried out in

an acidic bath, which enhances the affinity of the anionic dye for the cationic sites on the fibers.

Comparative Performance and Efficacy
The efficacy of a textile dye is determined by factors such as colorfastness to light, washing,

and perspiration. Acid Blue 45 generally exhibits good colorfastness, making it a reliable
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choice for textiles requiring long-lasting color.

Table 1: Comparative Colorfastness of Acid Blue Dyes on Wool (ISO 105)

Dye
Name

C.I. Name

Lightfast
ness
(Blue
Wool
Scale 1-8)

Wash
Fastness
(Staining)

Wash
Fastness
(Change
in Color)

Perspirati
on
Fastness
(Staining)

Perspirati
on
Fastness
(Change
in Color)

Acid Blue

45
63010 5-6 3-4 5 2-3 5-6

Acid Blue

92
13390 5 3 4-5 3 4-5

Acid Blue

113
26360 4 3 4 3 4

Data compiled from various sources.

Experimental Protocol: Wool Dyeing with Acid Blue 45
This protocol outlines a standard laboratory procedure for dyeing wool yarn with Acid Blue 45.

Materials:

Wool yarn (pre-scoured)

Acid Blue 45 dye powder

Acetic acid (or formic acid)

Glauber's salt (sodium sulfate)

Distilled water

Heating mantle or water bath
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Beakers and stirring rods

Procedure:

Prepare the Dyebath: Dissolve the required amount of Acid Blue 45 (e.g., 1% on weight of

fiber) in a small amount of hot distilled water. Add this to the main dyebath containing water

at approximately 40°C.

Add Auxiliaries: Add Glauber's salt (e.g., 10% on weight of fiber) to the dyebath and stir until

dissolved. This acts as a leveling agent.

Introduce the Fiber: Immerse the pre-wetted wool yarn into the dyebath.

Acidification: Slowly add acetic acid to lower the pH of the dyebath to approximately 4.5-5.5.

Dyeing Cycle: Gradually raise the temperature of the dyebath to a boil (100°C) over 30-45

minutes. Maintain at a boil for 60 minutes, stirring occasionally.

Cooling and Rinsing: Allow the dyebath to cool gradually. Remove the yarn and rinse

thoroughly with warm and then cold water until the water runs clear.

Drying: Squeeze out excess water and allow the yarn to air dry.
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Preparation

Dyeing Process

Finishing

Prepare Dyebath
(Acid Blue 45, Water)

Add Glauber's Salt

Immerse Yarn in Dyebath

Pre-wet Wool Yarn

Acidify with Acetic Acid
(pH 4.5-5.5)

Heat to Boiling (100°C)
(60 min)

Cool and Rinse

Air Dry
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Preparation

Staining

Finishing

Deparaffinize and Rehydrate

Mordant in Bouin's Solution

Wash in Tap Water

Stain Nuclei (Weigert's Hematoxylin)

Stain Cytoplasm (Biebrich Scarlet)

Differentiate (Phosphomolybdic Acid)

Stain Collagen (Acid Blue 45)

Final Differentiation (Acetic Acid)

Dehydrate and Clear

Mount

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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